Cas no 53301-48-7 (1,3-Benzodithiole, 2-methoxy-)
1,3-Benzodithiole, 2-methoxy- structure
Product Name:1,3-Benzodithiole, 2-methoxy-
CAS No:53301-48-7
MF:C8H8OS2
MW:184.278519630432
CID:357604
PubChem ID:11344419
Update Time:2025-04-19
1,3-Benzodithiole, 2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodithiole, 2-methoxy-
- 2-methoxy-1,3-benzodithiole
- CHEMBL186440
- DTXSID30462950
- 53301-48-7
- 2-Methoxy-benzo[1,3]dithiole
-
- Inchi: 1S/C8H8OS2/c1-9-8-10-6-4-2-3-5-7(6)11-8/h2-5,8H,1H3
- InChI Key: KPDMNMPVXNLAMZ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2SC1OC
Computed Properties
- Exact Mass: 184.00174
- Monoisotopic Mass: 184.00165722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- PSA: 9.23
1,3-Benzodithiole, 2-methoxy- Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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